Cas no 1373038-59-5 (3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide)

• Product Name: 3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
• CAS No: 1373038-59-5
• MF: C₁₆H₁₅N₃O₅S₂
• MW: 393.43740105629
• CID: 1080536
• PubChem ID: 56955674
• Update Time: 2025-04-20

3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-[4-(aminosulfonyl)phenyl]-5-methyl-3-isoxazolyl]- benzenesulfonamide
• 3-(5-methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide
• DB-240639
• 3-(4-(4-(Aminosulfonyl)phenyl)-5-methyl-3-isoxazolyl)benzenesulfonamide
• 3-[5-methyl-4-(4-sulfamoylphenyl)-1,2-oxazol-3-yl]benzenesulfonamide
• BCP34171
• BenzenesulfonaMide, 3-[4-[4-(aMinosulfonyl)phenyl]-5-Methyl-3-isoxazolyl]-
• 1373038-59-5
• Valdecoxib Impurity I
• 3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide

• Inchi： 1S/C16H15N3O5S2/c1-10-15(11-5-7-13(8-6-11)25(17,20)21)16(19-24-10)12-3-2-4-14(9-12)26(18,22)23/h2-9H,1H3,(H2,17,20,21)(H2,18,22,23)
• InChI Key： ZTJZYTUGYRMBJV-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C1C(=C(C)ON=1)C1C=CC(=CC=1)S(N)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 393.04531293g/mol
• Monoisotopic Mass: 393.04531293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 633.6±65.0 °C at 760 mmHg
• Flash Point: 337.0±34.3 °C
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

3-(5-Methyl-4-(4-sulfamoylphenyl)isoxazol-3-yl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides